Cas no 1428356-04-0 (1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide)

• Product name: 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide
• CAS No: 1428356-04-0
• MF: C₁₇H₂₄N₆O₃S
• MW: 392.475861549377
• CID: 5366555

1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(Methylsulfonyl)-N-[2-[[6-(1H-pyrrol-1-yl)-4-pyrimidinyl]amino]ethyl]-4-piperidinecarboxamide
• 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide

• Inchi： 1S/C17H24N6O3S/c1-27(25,26)23-10-4-14(5-11-23)17(24)19-7-6-18-15-12-16(21-13-20-15)22-8-2-3-9-22/h2-3,8-9,12-14H,4-7,10-11H2,1H3,(H,19,24)(H,18,20,21)
• InChI Key： MDMWENGMBMOZES-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CCC(C(NCCNC2C=C(N3C=CC=C3)N=CN=2)=O)CC1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.13±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide

1-Methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide (CAS No. 1428356-04-0): A Comprehensive Overview

1-Methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide (CAS No. 1428356-04-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its IUPAC name, belongs to a class of molecules known for their ability to modulate various biological pathways, making it a promising candidate for drug development.

The chemical structure of 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide is characterized by a piperidine ring linked to a pyrimidine moiety through an aminoethyl group, with a methanesulfonyl substituent attached to the piperidine ring. This intricate arrangement of functional groups imparts the compound with specific pharmacological properties, including high affinity for certain receptors and enzymes.

Recent studies have highlighted the potential of 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a valuable candidate for the development of new therapies for chronic pain and inflammatory conditions.

In addition to its anti-inflammatory properties, 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can effectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the modulation of signaling pathways that are critical for tumor cell survival and proliferation.

The pharmacokinetic profile of 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide has been extensively studied to ensure its suitability for clinical use. Data from animal models indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability, which is crucial for its therapeutic efficacy.

To further evaluate the safety and efficacy of 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide, several phase I and II clinical trials are currently underway. These trials aim to assess the compound's safety profile in human subjects and determine optimal dosing regimens for different indications. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses.

The structural versatility of 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide also makes it an attractive target for medicinal chemistry optimization. Researchers are actively exploring various structural modifications to enhance the compound's potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups on the piperidine ring or modifying the pyrimidine moiety can lead to compounds with improved therapeutic profiles.

In conclusion, 1-methanesulfonyl-N-(2-{[6-(1H-pyrrol-1-yl)pyrimidin-4-yl]amino}ethyl)piperidine-4-carboxamide (CAS No. 1428356-04-0) represents a promising lead compound in the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and potential clinical application. As research in this area continues to advance, it is likely that this compound will play a significant role in addressing unmet medical needs in various disease areas.